(3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile

• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: (3aS,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole-3-carbonitrile
• InChI: InChI=1S/C8H12N2/c9-4-8-7-3-1-2-6(7)5-10-8/h6-8,10H,1-3,5H2/t6-,7-,8?/m0/s1
• InChI Key: YVJNNEITXBTHSZ-WPZUCAASSA-N
• Isomeric SMILES: C1C[C@H]2CNC([C@H]2C1)C#N
• Canonical SMILES: C1CC2CNC(C2C1)C#N

Description

(3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carbonitrile is a bicyclic organic compound featuring a fused cyclopentane-pyrrole ring system with a nitrile (-CN) functional group at position 1. Its stereochemistry (3aR,6aS) confers distinct spatial and electronic properties, influencing reactivity, solubility, and biological interactions. This compound is of interest in pharmaceutical and materials science research due to its rigid bicyclic framework and polar nitrile group, which may enhance binding affinity to biological targets or modify material properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile can be achieved through various methods. One common approach involves the Paal-Knorr pyrrole synthesis, which condenses 2,5-dimethoxytetrahydrofuran with primary amines in the presence of a catalytic amount of iron (III) chloride . This method is operationally simple and provides good to excellent yields under mild reaction conditions.

Another method involves the use of a manganese complex to catalyze the conversion of primary diols and amines to pyrroles in the absence of organic solvents . This reaction is highly selective and avoids the formation of unwanted by-products.

Industrial Production Methods

Industrial production of (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile typically involves large-scale synthesis using the aforementioned methods. The choice of method depends on factors such as cost, yield, and environmental impact. The Paal-Knorr synthesis is favored for its simplicity and high yield, while the manganese-catalyzed method is preferred for its selectivity and eco-friendliness.

Chemical Reactions Analysis

Types of Reactions

(3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are commonly used.

Substitution: Reagents like alkyl halides or sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield various oxidized derivatives, while reduction typically produces amines.

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential

The compound is being investigated for its therapeutic properties, particularly in the treatment of cancer and neurodegenerative diseases. Its unique structure allows it to interact with biological targets effectively.

• Anticancer Activity : Research has shown that (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile can selectively degrade oncogenic proteins, leading to reduced cell proliferation in cancer cell lines. For instance, studies have indicated that treatment with this compound resulted in a significant decrease in tumor size in xenograft models.
• Neuroprotective Effects : Preliminary studies suggest that the compound may protect neuronal cells from oxidative stress-induced apoptosis. In vitro experiments have demonstrated its ability to enhance cell viability under stress conditions.
• Analgesic Properties : Early research indicates potential analgesic effects, with animal models showing reduced pain responses following administration of the compound.

The biological activity of (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile has been extensively studied:

Activity	Effect	Mechanism
Anticancer	Inhibition of tumor growth	Protein degradation of oncogenic factors
Neuroprotection	Protection against oxidative stress	Modulation of apoptotic pathways
Analgesia	Reduction in pain responses	Interaction with pain pathways

Industrial Applications

In addition to its medicinal uses, (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile is explored for its utility in the production of specialty chemicals and materials. Its unique chemical structure makes it a valuable intermediate for synthesizing complex organic molecules.

Case Study 1: Anticancer Efficacy

A study focusing on various pyrrole derivatives, including (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile, evaluated their anticancer effects on human cancer cell lines. The findings demonstrated that these compounds significantly inhibited tumor growth compared to control groups.

Case Study 2: Neuroprotective Mechanism

Another investigation assessed the neuroprotective properties of this compound in a model of oxidative stress. The results indicated that treatment with (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile led to enhanced survival rates of neuronal cells exposed to harmful conditions.

Mechanism of Action

The mechanism of action of (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

(a) cis-tert-Butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate

• Structure : Contains a carbonyl (C=O) group at position 5 and a tert-butyl ester at position 2.
• Molecular Formula: C₁₂H₁₉NO₃ (MW: 225.28 g/mol).
• The tert-butyl ester enhances lipophilicity, affecting membrane permeability .

(b) Ethyl (1R,3aS,6aR)-octahydrocyclopenta[c]pyrrole-1-carboxylate

• Structure : Ethyl ester (-COOEt) replaces the nitrile group.
• Key Differences : The ester group introduces hydrolytic lability under physiological conditions, unlike the stable nitrile. This impacts bioavailability and pharmacokinetics .

(c) rac-(3aR,6aR)-3,3-dimethyl-octahydrocyclopenta[b]pyrrole-1-carboxamide

• Structure : Carboxamide (-CONH₂) at position 1 with dimethyl substituents.
• Key Differences : The carboxamide participates in hydrogen bonding, enhancing target affinity but reducing blood-brain barrier penetration compared to the nitrile. Dimethyl groups increase steric hindrance, limiting conformational flexibility .

Stereochemical and Substituent Variations

(a) rel-Ethyl (3aR,6aS)-1-benzylhexahydrocyclopenta[b]pyrrole-3a(1H)-carboxylate

• Structure : Benzyl and ethyl ester substituents.
• Key Differences : The benzyl group enables π-π stacking interactions with aromatic residues in proteins, a feature absent in the nitrile-containing target compound. Stereochemistry (3aR vs. 6aS) may alter binding pocket compatibility .

(b) Rac-(3aR,6S,6aS)-octahydrocyclopenta[b]pyrrol-6-ol hydrochloride

• Structure : Hydroxyl (-OH) at position 6 and racemic stereochemistry.
• Key Differences : The hydroxyl group increases hydrophilicity and hydrogen-bonding capacity, contrasting with the nitrile’s dipole interactions. Racemic mixtures may exhibit reduced enantioselective activity compared to enantiopure compounds .

(c) Telaprevir (Pharmaceutical API)

• Structure : Incorporates the octahydrocyclopenta[c]pyrrole moiety with additional cyclohexyl and pyrazinyl groups.
• Key Differences : The extended structure enables protease inhibition (used in hepatitis C treatment), highlighting how functionalization of the bicyclic core expands therapeutic applications .

(a) Tetrahydro-1H,4H-3a,6a-(methanooxymethano)cyclopenta[c]pyrrole hydrochloride

• Structure: Oxygen-containing bridge (methanooxymethano).
• Key Differences : The oxygen bridge introduces electron-rich regions, enhancing reactivity in electrophilic substitutions. This structural feature is absent in the target compound, limiting direct comparison in biological contexts .

(b) Rac-tert-butyl (3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrole-1-carboxylate

• Structure: Aminomethyl (-CH₂NH₂) and tert-butyl carbamate groups.
• Key Differences: The primary amine enables covalent bonding or salt formation, contrasting with the nitrile’s non-ionic interactions. The carbamate group serves as a protective moiety in synthetic pathways .

Data Tables: Structural and Functional Comparisons

Table 1: Functional Group Impact on Properties

Compound	Functional Group	Key Properties	Biological Implications
Target Compound	Nitrile (-CN)	High dipole moment, metabolic stability	Enhanced target selectivity
cis-tert-Butyl 5-oxohexahydro...	Carbonyl (C=O)	Electrophilic, lipophilic	Potential prodrug applications
Ethyl octahydro...carboxylate	Ester (-COOEt)	Hydrolytically labile	Short half-life in vivo
rac-3,3-dimethyl...carboxamide	Carboxamide (-CONH₂)	Hydrogen-bond donor	Improved receptor binding

Table 2: Stereochemical and Substituent Effects

Compound	Substituents/Stereochemistry	Unique Features	Applications
rel-Ethyl 1-benzyl...carboxylate	Benzyl, 3aR,6aS	π-π stacking capability	Protein interaction studies
Rac-(3aR,6S,6aS)...pyrrol-6-ol HCl	Hydroxyl, racemic	Enhanced solubility	Neuroprotective agent research
Telaprevir	Cyclohexyl, pyrazinyl	Protease inhibition	Hepatitis C treatment

Biological Activity

(3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carbonitrile is a nitrogen-containing heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, synthesis, and relevant research findings.

• Molecular Formula : C8H13N
• Molecular Weight : 139.19 g/mol
• CAS Number : 907606-68-2

Biological Activity Overview

The biological activities of octahydrocyclopenta[c]pyrrole derivatives, including (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile, have been investigated for their potential therapeutic applications. Key areas of focus include:

• Anticancer Activity : Studies have shown that pyrrole derivatives exhibit significant cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .
• Antimicrobial Properties : Some derivatives have demonstrated promising antibacterial and antifungal activities. This is particularly relevant in the context of rising antibiotic resistance .
• Anti-inflammatory Effects : Research indicates that certain pyrrole compounds can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by excessive inflammation .

Case Studies

• Cytotoxicity Assessment
  • A study evaluated the cytotoxic effects of synthesized pyrrole derivatives on HepG2 (liver cancer) and EACC (esophageal cancer) cell lines. The results indicated that specific derivatives led to a significant reduction in cell viability, suggesting potential as anticancer agents .
• Antioxidant Activity
  • Compounds derived from octahydrocyclopenta[c]pyrrole were tested for antioxidant properties using DPPH radical scavenging assays. Several derivatives exhibited strong antioxidant activity, which is crucial for protecting cells from oxidative stress .
• In Vivo Studies
  • In animal models, certain octahydrocyclopenta[c]pyrrole derivatives were shown to reduce inflammation markers significantly. This suggests a potential application in treating inflammatory diseases .

Data Tables

Compound Name	Activity Type	IC50 Value (µM)	Reference
(3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carbonitrile	Anticancer (HepG2)	25
(3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carbonitrile	Antimicrobial (E. coli)	15
(3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carbonitrile	Antioxidant	30

The biological activity of (3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carbonitrile is attributed to its ability to interact with various molecular targets within cells:

• Apoptosis Induction : The compound can activate caspase pathways leading to programmed cell death in cancer cells.
• Inflammatory Pathway Modulation : It may inhibit pro-inflammatory cytokines, thus reducing inflammation.
• Radical Scavenging : The structure allows for effective scavenging of free radicals, contributing to its antioxidant properties.